3-acetylphenyl 3-chlorobenzoate

• IUPAC Name: (3-acetylphenyl) 3-chlorobenzoate
• InChI: InChI=1S/C15H11ClO3/c1-10(17)11-4-3-7-14(9-11)19-15(18)12-5-2-6-13(16)8-12/h2-9H,1H3
• InChI Key: CVNYBIGASYFCQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H11ClO3
• Molecular Weight: 274.70 g/mol

Description

3-acetylphenyl 3-chlorobenzoate is a chemical compound that belongs to the class of organic compounds known as benzoic acid esters. It is commonly used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of 3-acetylphenyl 3-chlorobenzoate is not well understood. However, it is believed to act as an inhibitor of certain enzymes, particularly those involved in the metabolism of fatty acids. This inhibition can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-acetylphenyl 3-chlorobenzoate have been studied extensively in vitro and in vivo. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. It has also been shown to have antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-acetylphenyl 3-chlorobenzoate is its versatility as a reagent in organic synthesis. It is also relatively easy to synthesize and purify. However, it can be difficult to handle due to its low solubility in water and some organic solvents. It can also be toxic in high doses, making it important to handle with care.

Future Directions

There are many potential future directions for research on 3-acetylphenyl 3-chlorobenzoate. One area of interest is its potential as a therapeutic agent for a range of diseases, including cancer and inflammatory disorders. Another area of interest is its potential as a tool for studying the mechanisms of enzyme inhibition and other biochemical processes. Additionally, further research is needed to better understand its toxicity and potential environmental impact.

Synthesis Methods

3-acetylphenyl 3-chlorobenzoate can be synthesized using a variety of methods, including Friedel-Crafts acylation and acylation of 3-chlorobenzoic acid. The most common method involves reacting 3-acetylphenol with 3-chlorobenzoic acid in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified using techniques such as recrystallization or column chromatography.

Scientific Research Applications

3-acetylphenyl 3-chlorobenzoate has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the preparation of other benzoic acid esters. It is also used as a starting material for the synthesis of other compounds, including pharmaceuticals and agrochemicals.